Cas no 2680783-23-5 (3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid)

• Product Name: 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid
• CAS No: 2680783-23-5
• MF: C₁₀H₈F₃N₃O₅
• MW: 307.182832717896
• CID: 5634170
• PubChem ID: 165929658
• Update Time: 2025-06-03

3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamido]propanoic acid
• EN300-28291578
• 2680783-23-5
• 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid

• Inchi： 1S/C10H8F3N3O5/c11-10(12,13)9(19)15(4-2-8(17)18)6-1-3-14-5-7(6)16(20)21/h1,3,5H,2,4H2,(H,17,18)
• InChI Key： XQWMJRNNGPUGOU-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CN=CC=1[N+](=O)[O-])CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 307.04160485g/mol
• Monoisotopic Mass: 307.04160485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Additional information on 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid

3-2,2,2-Trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No 2680783-23-5, known as 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a trifluoro group, an acetyl amide functional group, and a nitro-substituted pyridine ring. These structural features endow the compound with distinctive chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of the trifluoro group in this compound suggests that it may exhibit improved pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the nitro-substituted pyridine ring is known to contribute to aromatic stability and electronic effects, which can influence the compound's reactivity and selectivity in various chemical reactions.

One of the most notable aspects of 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with tailored functionalities. For instance, the acetyl amide group can serve as a versatile site for further functionalization, enabling the creation of derivatives with enhanced biological activity or specific targeting capabilities.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis of this compound. These improvements are crucial for scaling up production to meet the demands of preclinical studies and eventual commercialization.

In terms of applications, 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for treating various diseases, including cancer and infectious diseases. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry.

Moreover, this compound has been studied for its role in material science applications. The trifluoromethyl group contributes to hydrophobicity and thermal stability, which are desirable properties in polymer materials and advanced coatings. Researchers are exploring ways to incorporate this compound into polymer systems to enhance their performance under harsh environmental conditions.

Recent research has also focused on understanding the environmental impact of 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid. Studies have shown that while it exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors. These findings are critical for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 3-2,2,2-trifluoro-N-(3-nitropyridin-4-yl)acetamidopropanoic acid is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.